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Compound of Interest

Compound Name: Ruscogenin

Cat. No.: B1680278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ruscogenin dosage and

administration protocols for various in vivo mouse models. The information is intended to guide

researchers in designing and conducting preclinical studies to evaluate the therapeutic

potential of ruscogenin.

Data Presentation: Ruscogenin Dosage in Mouse
Models
The following tables summarize the effective dosages of ruscogenin used in different mouse

models of disease.

Table 1: Ruscogenin Dosage in Inflammation Models
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Mouse Model
Ruscogenin
Dosage

Administration
Route

Mouse Strain Key Findings

Zymosan A-

induced

Peritonitis

1, 2, 4 mg/kg
Intraperitoneal

(i.p.)
ICR

Dose-

dependently

suppressed

leukocyte

migration.

Particulate

Matter-induced

Acute Lung

Injury

0.1, 0.3, 1

mg/kg/day

Oral Gavage

(p.o.)
ICR

Attenuated lung

injury, edema,

and vascular

leakage.

Complete

Freund's

Adjuvant (CFA)-

induced Chronic

Inflammatory

Pain

5, 10, 20

mg/kg/day

Oral Gavage

(p.o.)
C57BL/6J

Alleviated

anxiety-like

behaviors

associated with

chronic pain.[1]

[2]

Table 2: Ruscogenin Dosage in Other Disease Models
Mouse Model

Ruscogenin
Dosage

Administration
Route

Mouse Strain Key Findings

Ovalbumin-

induced Asthma

Medium and high

doses (specific

mg/kg not stated)

Oral Gavage

(p.o.)
C57BL/6

Improved airway

hyperresponsive

ness and

reduced airway

inflammation.[3]

[4]

Middle Cerebral

Artery Occlusion

(MCAO)

1, 3, 10 mg/kg
Intraperitoneal

(i.p.)
C57BL/6

Reduced infarct

size, improved

neurological

deficits, and

decreased brain

water content.[5]
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Experimental Protocols
Detailed methodologies for key experiments cited in the tables above are provided below.

Zymosan A-Induced Peritonitis Model
This model is used to study acute inflammation and leukocyte migration.

Protocol:

Animal Model: Male ICR mice (6-8 weeks old).

Induction of Peritonitis: Administer 1 mg of Zymosan A (dissolved in sterile saline) via

intraperitoneal (i.p.) injection.[6][7]

Ruscogenin Administration: Administer ruscogenin (1, 2, or 4 mg/kg) intraperitoneally 30

minutes before or after Zymosan A injection.[8]

Assessment of Leukocyte Migration:

Four hours after Zymosan A injection, euthanize the mice.

Collect peritoneal exudate by washing the peritoneal cavity with 5 mL of phosphate-

buffered saline (PBS).[7]

Centrifuge the lavage fluid to pellet the cells.

Resuspend the cell pellet and perform a total leukocyte count using a hemocytometer.

Prepare cytospin slides and stain with Wright-Giemsa for differential cell counting.[6]

Experimental Workflow:
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Day 1

4 Hours Post-Injection

Zymosan A Injection (i.p.)

Ruscogenin Administration (i.p.)

Euthanasia

Peritoneal Lavage

Leukocyte Counting
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Sensitization Phase

Treatment & Challenge Phase

Assessment Phase

Day 0: OVA/Alum (i.p.)

Day 14: OVA/Alum (i.p.)

Days 21-27: Ruscogenin (p.o.)

Days 28-30: OVA Aerosol Challenge

Day 31: AHR, BAL, ELISA, Histology, TUNEL, IHC
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Day 1

Day 2

Ruscogenin Administration (i.p.)

MCAO Surgery (1h occlusion)

Reperfusion

Neurological Scoring

Euthanasia

Brain Collection

TTC Staining & Western Blot
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Inflammatory Stimuli (e.g., TNF-α, LPS)

IKK Phosphorylation

Ruscogenin

IκBα Degradation

NF-κB (p65/p50) Nuclear Translocation

Pro-inflammatory Gene Expression (ICAM-1, iNOS, COX-2, TNF-α, IL-1β)

Particulate Matter

TLR4

Ruscogenin

MyD88

MAPKs (p38, ERK, JNK) NF-κB Activation

Inflammatory Response
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Oxidative Stress

VDAC1 Upregulation

Ruscogenin

Mitochondrial Ca2+ Overload

Mitochondrial Dysfunction

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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